1-(Benzo[b]thiophen-4-yl)piperazine

• IUPAC Name: 1-(1-benzothiophen-4-yl)piperazine
• InChI: InChI=1S/C12H14N2S/c1-2-11(14-7-5-13-6-8-14)10-4-9-15-12(10)3-1/h1-4,9,13H,5-8H2
• InChI Key: VMIRJNDPLCQEHB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)C2=C3C=CSC3=CC=C2
• Molecular Formula: C12H14N2S
• DSSTOX Substance ID: DTXSID20610529
• Molecular Weight: 218.32 g/mol
• CAS No.: 846038-18-4

Description

1-(Benzo[b]thiophen-4-yl)piperazine is a chemical compound with the molecular formula C12H14N2S. It is known for its role as an intermediate in the synthesis of various pharmaceutical agents, particularly those targeting central nervous system disorders

Scientific Research Applications

1-(Benzo[b]thiophen-4-yl)piperazine has a wide range of scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules.

Biology: Studied for its potential interactions with biological targets, including receptors and enzymes.

Medicine: Investigated for its role in the development of drugs targeting central nervous system disorders, such as antipsychotic agents.

Industry: Utilized in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

Target of Action

1-(Benzo[b]thiophen-4-yl)piperazine is an intermediate in synthesizing Brexpiprazole , a drug candidate useful in the treatment and prevention of mental disorders including central nervous system disorders

Mode of Action

It is known that it plays a crucial role in the synthesis of brexpiprazole . The synthesis involves two key C–N bond formation (amination) steps that serve to link the piperazine core between the constituent benzo[b]thiophene and 7-butoxyquinolin-2(1H)-one fragments .

Biochemical Pathways

It is known that brexpiprazole, which this compound helps synthesize, is bioactivated due to the presence of a this compound ring in its structure .

Result of Action

The result of the action of this compound is the synthesis of Brexpiprazole , a drug used for the treatment of schizophrenia and major depressive disorders in adults . The presence of a this compound ring in its structure leads to the bioactivation of Brexpiprazole .

Biochemical Analysis

Biochemical Properties

1-(Benzo[b]thiophen-4-yl)piperazine plays a significant role in biochemical reactions, particularly in the context of its interactions with enzymes, proteins, and other biomolecules. It has been identified as an intermediate in the synthesis of brexpiprazole, a drug candidate useful in the treatment and prevention of mental disorders, including central nervous system disorders . The compound interacts with liver microsomes, leading to the formation of reactive conjugates . These interactions are crucial for understanding its biochemical properties and potential therapeutic applications.

Cellular Effects

This compound influences various types of cells and cellular processes. It has been shown to induce bioactivation of brexpiprazole in liver microsomes, resulting in the formation of reactive conjugates . This bioactivation process can impact cell signaling pathways, gene expression, and cellular metabolism. The compound’s effects on cellular function are essential for understanding its potential therapeutic and toxicological implications.

Molecular Mechanism

The molecular mechanism of this compound involves its bioactivation in liver microsomes. The compound’s structure contains a thiophene ring, piperazine ring, and quinolinone motifs, which are known structural alerts for generating reactive intermediates . The bioactivation process leads to the formation of reactive quinone-imine or quinone intermediates and thiophene-S-oxide intermediates . These intermediates can interact with biomolecules, leading to enzyme inhibition or activation and changes in gene expression.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors in its long-term effects on cellular function. Studies have shown that the bioactivation of brexpiprazole, which contains this compound, occurs over a period of 2 hours when incubated with liver microsomes . Understanding these temporal effects is essential for optimizing its use in therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. High doses of the compound can lead to toxic or adverse effects, while lower doses may have therapeutic benefits. The bioactivation process and the formation of reactive intermediates are dose-dependent, influencing the compound’s efficacy and safety . Studies on dosage effects are crucial for determining the optimal therapeutic window for its use in clinical settings.

Metabolic Pathways

This compound is involved in metabolic pathways that lead to the formation of reactive intermediates. The compound interacts with liver microsomes, resulting in the formation of glutathione and N-acetyl cysteine conjugates . These metabolic pathways are essential for understanding the compound’s role in biochemical reactions and its potential therapeutic applications.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by its interactions with transporters and binding proteins. The compound’s bioactivation in liver microsomes suggests that it may be transported to specific cellular compartments where it exerts its effects . Understanding its transport and distribution is crucial for optimizing its therapeutic use.

Subcellular Localization

The subcellular localization of this compound is determined by its targeting signals and post-translational modifications. The compound’s bioactivation in liver microsomes indicates that it may be localized to specific organelles where it interacts with biomolecules . Understanding its subcellular localization is essential for elucidating its mechanism of action and potential therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Benzo[b]thiophen-4-yl)piperazine can be synthesized through several synthetic routes. One common method involves the Buchwald-Hartwig amination reaction, where N-Boc-piperazine is coupled with benzo[b]thiophen-4-yl trifluoromethanesulfonate using a palladium catalyst . This reaction is typically carried out under inert atmosphere conditions at elevated temperatures.

Industrial Production Methods: Industrial production of this compound often involves large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to remove impurities and obtain the desired product.

Chemical Reactions Analysis

Types of Reactions: 1-(Benzo[b]thiophen-4-yl)piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride.

Substitution: The piperazine ring allows for nucleophilic substitution reactions, where different substituents can be introduced.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate; typically carried out in aqueous or organic solvents.

Reduction: Lithium aluminum hydride; reactions are usually performed in anhydrous conditions.

Substitution: Various nucleophiles; reactions can be conducted under basic or acidic conditions depending on the desired substitution.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols.

Comparison with Similar Compounds

• 1-(1-Benzothiophen-4-yl)piperazine hydrochloride
• 4-Piperazinylbenzothiophene hydrochloride
• tert-Butyl 4-(benzo[b]thiophen-4-yl)piperazine-1-carboxylate

Uniqueness: 1-(Benzo[b]thiophen-4-yl)piperazine is unique due to its specific structural features, which enable it to serve as a versatile intermediate in the synthesis of various pharmaceutical agents. Its ability to undergo diverse chemical reactions and its role in the development of central nervous system drugs highlight its significance in scientific research and industrial applications .

Customer Q & A

Q1: What is the significance of the 1-(Benzo[b]thiophen-4-yl)piperazine moiety in drug design?

A1: The this compound moiety is a key structural feature in several atypical antipsychotic drugs, including brexpiprazole. While the provided research doesn't delve into the specific binding interactions, it highlights the importance of this moiety for the drug's overall activity. [] One study focuses on the bioactivation of brexpiprazole, specifically highlighting the role of the this compound ring in metabolic reactions within the liver. [] This suggests its importance for the drug's pharmacokinetic profile. Another study details a novel synthetic route for brexpiprazole, again emphasizing the this compound as a critical building block. []

Q2: How does the synthesis of brexpiprazole highlight the importance of the this compound structure?

A2: The research by Zheng et al. [] describes a one-pot synthesis method for brexpiprazole where this compound hydrochloride is a direct reactant. This suggests that the intact this compound structure is essential for the final drug molecule and likely plays a significant role in its pharmacological activity. This efficient synthetic approach could facilitate further research into brexpiprazole and related compounds.

Q3: What analytical techniques are crucial for studying the metabolism and stability of compounds containing the this compound moiety?

A3: The study by An et al. [] utilizes ultra-high-performance liquid chromatography/quadrupole time-of-flight mass spectrometry (UHPLC/QTOF-MS) to identify and characterize reactive metabolites of brexpiprazole produced in liver microsomes. This highlights the importance of advanced analytical techniques for understanding the metabolic fate of drugs containing this moiety, which is crucial for safety and efficacy assessments.